Cas no 79817-73-5 (Benzenesulfonic acid,3,5-diamino-2,4,6-trimethyl-, hydrochloride (1:2))

• Product Name: Benzenesulfonic acid,3,5-diamino-2,4,6-trimethyl-, hydrochloride (1:2)
• CAS No: 79817-73-5
• MF: C₉H₁₆Cl₂N₂O₃S
• MW: 303.205939292908
• CID: 575046
• PubChem ID: 44145506
• Update Time: 2025-04-19

Benzenesulfonic acid,3,5-diamino-2,4,6-trimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,5-diamino-2,4,6-trimethyl-, hydrochloride (1:2)
• (3-azaniumyl-2,4,6-trimethyl-5-sulfophenyl)azanium,dichloride
• 2,4,6-trimethyl-5-sulpho-m-phenylenediammonium dichloride
• EINECS 279-304-2
• 79817-73-5

• Inchi： 1S/C9H14N2O3S.2ClH/c1-4-7(10)5(2)9(15(12,13)14)6(3)8(4)11;;/h10-11H2,1-3H3,(H,12,13,14);2*1H
• InChI Key： HVXNOYUVHPAEHU-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].S(C1C(C)=C(C(C)=C(C=1C)[NH3+])[NH3+])(=O)(=O)O

Computed Properties

• Exact Mass: 302.026
• Monoisotopic Mass: 302.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2